Cas no 37428-88-9 ((5Z)-5-(4-chlorobenzylidene)-2-thioxoimidazolidin-4-one)

(5Z)-5-(4-chlorobenzylidene)-2-thioxoimidazolidin-4-one structure
37428-88-9 structure
Product Name:(5Z)-5-(4-chlorobenzylidene)-2-thioxoimidazolidin-4-one
CAS No:37428-88-9
MF:C10H7ClN2OS
MW:238.693379640579
CID:1483595
PubChem ID:717424
Update Time:2025-04-21

(5Z)-5-(4-chlorobenzylidene)-2-thioxoimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • (5Z)-5-(4-chlorobenzylidene)-2-thioxoimidazolidin-4-one
    • 4-imidazolidinone, 5-[(4-chlorophenyl)methylene]-2-thioxo-, (5Z)-
    • 4-(p-Chlorobenzylidene)-5-oxo-2-thioxoimidazolidine
    • NSC 684329
    • SR-01000013165
    • STK415204
    • F1553-0090
    • (5Z)-5-[(4-chlorophenyl)methylene]-2-thioxo-imidazolidin-4-one
    • (5Z)-5-(4-Chlorobenzylidene)-2-thioxo-4-imidazolidinone #
    • 37428-88-9
    • NSC684329
    • CHEMBL1964922
    • AKOS000268192
    • 4-Imidazolidinone, 5-((4-chlorophenyl)methylene)-2-thioxo-
    • 5-(4-Chlorobenzylidene)-2-thioxo-4-imidazolidinone
    • SR-01000013165-1
    • QNVGUGFRTRAWCL-YVMONPNESA-N
    • 280137-25-9
    • (Z)-5-(4-chlorobenzylidene)-2-thioxoimidazolidin-4-one
    • (5Z)-5-[(4-chlorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
    • NSC-684329
    • 5-((4-Chlorophenyl)methylene)-2-thiohydantoin
    • Inchi: 1S/C10H7ClN2OS/c11-7-3-1-6(2-4-7)5-8-9(14)13-10(15)12-8/h1-5H,(H2,12,13,14,15)/b8-5-
    • InChI Key: QNVGUGFRTRAWCL-YVMONPNESA-N
    • SMILES: ClC1C=CC(=CC=1)/C=C1/C(NC(N/1)=S)=O

Computed Properties

  • Exact Mass: 237.99691
  • Monoisotopic Mass: 237.9967617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • PSA: 41.13
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